Cas no 2229034-40-4 ({1-(3-methylfuran-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol
• CAS No: 2229034-40-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 6595180
• PubChem ID: 165702262
• Update Time: 2025-06-12

{1-(3-methylfuran-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol
• 2229034-40-4
• EN300-1738993
• {1-[(3-methylfuran-2-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C10H14O2/c1-8-2-5-12-9(8)6-10(7-11)3-4-10/h2,5,11H,3-4,6-7H2,1H3
• InChI Key： FFTNBBOCQHCAJV-UHFFFAOYSA-N
• SMILES： OCC1(CC2=C(C)C=CO2)CC1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.4Ų

Additional information on {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol

Professional Introduction to Compound with CAS No. 2229034-40-4 and Product Name: {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol

The compound with the CAS number 2229034-40-4 and the product name {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a cyclopropyl ring substituted with a methylfuran-2-yl moiety, which contributes to its distinctive chemical properties and reactivity.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their diverse pharmacological activities. The presence of the 3-methylfuran-2-yl group in this compound suggests its potential as a bioisostere for other heterocyclic systems, which are known to exhibit various biological functions. This structural feature makes it an attractive candidate for further investigation in the design of novel therapeutic agents.

The cyclopropyl group is another critical component of this compound, contributing to its stability and resistance to metabolic degradation. Such structural motifs are often employed in drug design to enhance binding affinity and selectivity towards biological targets. The combination of these features positions {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol as a promising scaffold for the development of new pharmaceuticals.

Recent studies have highlighted the importance of functionalized cycloalkanes in medicinal chemistry. The cyclopropyl ring, in particular, has been extensively studied for its role in modulating pharmacokinetic properties and improving drug efficacy. The incorporation of the methylfuran-2-yl substituent into this framework not only enhances the compound's complexity but also opens up new avenues for chemical modification and derivatization.

One of the most exciting aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The unique structural features of {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol make it a suitable candidate for targeting various enzymes involved in critical biological pathways. For instance, modifications to the methylfuran-2-yl group could be exploited to develop inhibitors against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases.

Furthermore, the compound's ability to interact with biological targets through multiple binding sites makes it an excellent candidate for rational drug design. This property is particularly valuable in the development of drugs that require high affinity and selectivity. The cyclopropyl ring, with its rigid three-membered structure, can provide a stable platform for optimal binding interactions with protein targets.

The synthesis of {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol involves several sophisticated chemical transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the 3-methylfuran-2-yl group requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve these objectives.

In conclusion, the compound with CAS number 2229034-40-4 and product name {1-(3-methylfuran-2-yl)methylcyclopropyl}methanol represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a subject of considerable interest among researchers. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.